Cas no 1807050-39-0 (Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate
• CAS No: 1807050-39-0
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4945620
• Update Time: 2025-06-12

Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9ClF3NO3/c1-2-19-10(18)5-7-3-4-9(20-12(14,15)16)11(13)8(7)6-17/h3-4H,2,5H2,1H3
• InChI Key： PIWFEDGTIUVUFQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C#N)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate

Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate (CAS No. 1807050-39-0): A Comprehensive Overview

Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate, identified by its CAS number 1807050-39-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a cyano group, a chloro substituent, and a trifluoromethoxy moiety imparts distinct chemical properties, making it a versatile building block for drug discovery and development.

The< strong>Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate molecule is derived from phenylacetic acid, with modifications that enhance its reactivity and selectivity. The< strong>trifluoromethoxy group, in particular, is known for its ability to influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This feature has made it a focal point in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The< strong>trifluoromethoxy group, as seen in< strong>Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate, is one such fluorinated moiety that has been extensively studied for its potential benefits. Studies have shown that the introduction of fluorine atoms can lead to increased binding affinity and reduced susceptibility to enzymatic degradation, making these compounds particularly attractive for drug development.

The< strong>cyano group in the molecular structure of< strong>Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate also plays a crucial role in its chemical behavior. The cyano group can act as a nucleophile or an electrophile depending on the reaction conditions, allowing for diverse synthetic pathways. This versatility makes it an indispensable component in the synthesis of complex molecules, including those with potential therapeutic applications.

The< strong>chloro substituent further contributes to the reactivity of< strong>Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate. Chloro groups are known to be excellent leaving groups in many organic reactions, facilitating nucleophilic substitution reactions. This property has been exploited in various synthetic strategies to construct more elaborate molecular architectures.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of< strong>Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate with greater accuracy. Molecular modeling studies have identified potential binding sites on biological targets, providing insights into how this compound might interact with proteins and enzymes. These findings have guided the design of more effective derivatives with enhanced pharmacological properties.

The synthesis of< strong>Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Recent improvements in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact. These advancements are crucial for scaling up production for both research and commercial applications.

In the realm of drug discovery, intermediates like< strong>Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate are often used to develop novel therapeutic agents. Their structural features allow for fine-tuning of pharmacological properties, making them valuable tools in the quest for new treatments. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in inflammatory pathways.

The growing interest in fluorinated compounds has also spurred research into their environmental impact. While fluorine atoms offer numerous benefits in drug design, their persistence in the environment raises concerns about long-term effects. Efforts are underway to develop more sustainable synthetic routes that minimize the use of fluorinated intermediates while maintaining their desired pharmacological properties.

In conclusion, Ethyl 3-chloro-2-cyano-4-(trifluoromethoxy)phenylacetate (CAS No. 1807050-39-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and chemical biology. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, and recent research continues to uncover new applications for this compound. As our understanding of its properties grows, so does its importance in the development of innovative therapeutic agents.